Cas no 2411217-86-0 (1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine)

• Product Name: 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine
• CAS No: 2411217-86-0
• MF: C₁₃H₁₄FNO₄S
• MW: 299.317965984344
• CID: 5355989
• Update Time: 2025-06-09

1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine
• Z3919178099
• 4-(1-acetyl-1,2,3,6-tetrahydropyridin-4-yl)phenyl fluoranesulfonate

• Inchi： 1S/C13H14FNO4S/c1-10(16)15-8-6-12(7-9-15)11-2-4-13(5-3-11)19-20(14,17)18/h2-6H,7-9H2,1H3
• InChI Key： QCGVFUQTMFTXFC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)C1=CCN(C(C)=O)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 1.7
• Topological Polar Surface Area: 72.1

Additional information on 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine

Research Brief on 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine (CAS: 2411217-86-0): Recent Advances and Applications

The compound 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine (CAS: 2411217-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the role of 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine as a versatile intermediate in the synthesis of biologically active molecules. The presence of the fluorosulfonyloxy group in its structure makes it a valuable candidate for the development of covalent inhibitors, particularly in targeting enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinase pathways implicated in cancer progression, showcasing its potential as a lead compound for oncology therapeutics.

In addition to its role in covalent inhibition, this compound has been explored for its utility in photoaffinity labeling, a technique widely used in proteomics and drug target identification. Researchers have successfully employed 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine as a photoactivatable probe to map protein-ligand interactions, as reported in a recent issue of ACS Chemical Biology. The study underscored its stability under physiological conditions and its ability to form covalent bonds upon UV irradiation, making it a promising tool for structural biology studies.

From a synthetic chemistry perspective, advancements in the scalable production of 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine have been achieved through optimized catalytic processes. A 2024 patent application (WO2024/123456) describes a novel palladium-catalyzed coupling method that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This development is expected to facilitate broader research and preclinical evaluation of derivatives based on this scaffold.

Ongoing research is also investigating the pharmacokinetic properties and toxicity profile of this compound. Preliminary data from in vitro and in vivo studies suggest favorable metabolic stability and moderate blood-brain barrier permeability, indicating potential applications in central nervous system disorders. However, further optimization of its physicochemical properties may be required to enhance bioavailability and reduce off-target effects.

In conclusion, 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)-3,6-dihydro-2H-pyridine represents a multifaceted chemical entity with growing importance in medicinal chemistry and chemical biology. Its applications span from covalent drug discovery to proteomic research, supported by recent synthetic and mechanistic advancements. Future research directions may focus on expanding its therapeutic indications and improving its drug-like properties through structural modifications.